Cas no 2248200-67-9 ((2S)-2-(1,3-Dioxan-2-yl)propan-1-amine)

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine is a chiral amine derivative featuring a 1,3-dioxane ring, which imparts unique steric and electronic properties. This compound is valuable in asymmetric synthesis and pharmaceutical intermediates due to its stereochemical purity and functional group compatibility. The presence of the dioxane ring enhances stability under various reaction conditions, while the primary amine group offers versatility for further derivatization. Its well-defined (S)-configuration ensures high enantioselectivity in catalytic applications. This compound is particularly useful in the development of bioactive molecules, where precise chirality is critical. Suitable for use in organocatalysis and medicinal chemistry, it provides a reliable building block for complex molecular architectures.

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine structure

2248200-67-9 structure

Product Name:(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

CAS No:2248200-67-9

MF:C₇H₁₅NO₂

MW:145.199502229691

CID:5877930

PubChem ID:94252079

Update Time:2025-10-29

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine
- EN300-6507809
- 2248200-67-9
- Inchi： 1S/C7H15NO2/c1-6(5-8)7-9-3-2-4-10-7/h6-7H,2-5,8H2,1H3/t6-/m0/s1
- InChI Key： BZURSTMCKKLBRA-LURJTMIESA-N
- SMILES： O1CCCOC1[C@@H](C)CN

Computed Properties

Exact Mass: 145.110278721g/mol
Monoisotopic Mass: 145.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 91.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 44.5Å²

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6507809-0.05g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	0.05g	$2342.0	2025-03-14
Enamine	EN300-6507809-0.1g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	0.1g	$2454.0	2025-03-14
Enamine	EN300-6507809-0.25g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	0.25g	$2565.0	2025-03-14
Enamine	EN300-6507809-0.5g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	0.5g	$2676.0	2025-03-14
Enamine	EN300-6507809-1.0g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	1.0g	$2789.0	2025-03-14
Enamine	EN300-6507809-2.5g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	2.5g	$5466.0	2025-03-14
Enamine	EN300-6507809-5.0g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	5.0g	$8089.0	2025-03-14
Enamine	EN300-6507809-10.0g	(2S)-2-(1,3-dioxan-2-yl)propan-1-amine	2248200-67-9	95.0%	10.0g	$11994.0	2025-03-14

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

Recent Advances in the Study of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine (CAS: 2248200-67-9) and Its Applications in Chemical Biology and Medicine

The compound (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine (CAS: 2248200-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine as a versatile chiral building block in the synthesis of complex bioactive molecules. Its dioxane ring and amine functionality make it particularly useful for the development of novel pharmaceuticals, especially in the areas of central nervous system (CNS) disorders and infectious diseases. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to produce this compound with high enantiomeric purity.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine exhibits promising pharmacological properties. For instance, it has shown moderate inhibitory effects on certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological conditions such as depression and anxiety. Additionally, its structural analogs have been investigated for their antimicrobial and antiviral activities, with some derivatives displaying efficacy against drug-resistant bacterial strains.

One of the most notable advancements in this area is the incorporation of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine into the design of prodrugs. Researchers have successfully utilized its amine group to create conjugates that improve the bioavailability and targeted delivery of therapeutic agents. For example, a recent study reported the development of a prodrug system for an anticancer agent, where the compound served as a linker to enhance solubility and reduce systemic toxicity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine-based compounds. Future research directions include exploring its potential in combination therapies, as well as investigating its mechanisms of action at the molecular level. Furthermore, efforts are underway to scale up its synthesis and evaluate its safety profile in preclinical and clinical settings.

In conclusion, (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine (CAS: 2248200-67-9) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from CNS therapeutics to antimicrobial agents. Continued research and development in this area hold great promise for the discovery of novel drugs and therapeutic strategies.